Diheteropeptin

• Molecular Formula: C28H42N4O6
• Molecular Weight: 530.7 g/mol
• InChI: InChI=1S/C28H42N4O6/c1-18(33)23(34)15-9-5-8-13-20-24(35)31-28(2,3)27(38)30-21(17-19-11-6-4-7-12-19)26(37)32-16-10-14-22(32)25(36)29-20/h4,6-7,11-12,18,20-23,33-34H,5,8-10,13-17H2,1-3H3,(H,29,36)(H,30,38)(H,31,35)/t18-,20+,21+,22-,23-/m1/s1
• InChIKey: NAOMMKDKLCMCHA-YDXQKAQTSA-N

Diheteropeptin: A Unique Cyclotetrapeptide HDAC Inhibitor with TGF-β-Like Activity for Epigenetic Research

Diheteropeptin is a cyclic tetrapeptide (cyclo[2-aminoisobutyryl-(S)-phenylalanyl-(R)-prolyl-(2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl-]) isolated from the fungal species Diheterospora chlamydosporia [1]. It was identified through a phenotypic screen for TGF-β-like activity and is characterized by its dual functional profile: it acts as an inhibitor of histone deacetylase (HDAC) and exhibits biological activity comparable to that of the cytokine Transforming Growth Factor-β (TGF-β) [2]. Its primary quantifiable activity is cytostatic growth inhibition in Mv1Lu mink lung epithelial cells, with an established IC₅₀ value of 20.3 μM [3].

TGF-β-like activity signaling studies

HDAC inhibition context-dependent modulation

Natural cyclotetrapeptide SAR probe

• [1] Masuoka, Y., et al. (2000). Diheteropeptin, a novel substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. II. Physico-chemical properties and structure elucidation. The Journal of Antibiotics, 53(8), 793-798. View Source
• [2] Masuoka, Y., et al. (2000). Diheteropeptin, a new substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. I. Production, isolation and biological activities. The Journal of Antibiotics, 53(8), 788-792. View Source
• [3] Masuoka, Y., et al. (2000). Diheteropeptin, a new substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. I. Production, isolation and biological activities. The Journal of Antibiotics, 53(8), 788-792. View Source

Why Diheteropeptin Cannot Be Replaced by Other HDAC Inhibitors or TGF-β Mimetics

A generic substitution of Diheteropeptin with a common HDAC inhibitor like Trichostatin A (TSA) or a small-molecule TGF-β mimetic would result in a significant loss of experimental context and specificity due to fundamental differences in potency, structure, and biological origin. While TSA is a potent, nanomolar-range inhibitor of HDAC (Ki = 3.4 nM) , its high potency can lead to off-target effects and cytotoxicity that are not representative of the moderate, context-dependent signaling modulation induced by Diheteropeptin's micromolar IC₅₀ (20.3 μM) [1]. Furthermore, the unique cyclotetrapeptide scaffold of Diheteropeptin [2] dictates a distinct HDAC isoform selectivity profile compared to simpler hydroxamate-based inhibitors like TSA or Vorinostat, directly impacting the resulting biological readout. This guide provides the quantitative evidence necessary to select Diheteropeptin over its closest analogs for applications requiring its precise functional signature.

Micromolar vs nanomolar potency context may not transfer directly; TSA-like inhibitors can overwhelm TGF-β-mimetic signaling windows.

Cyclotetrapeptide scaffold dictates distinct isoform selectivity; generic hydroxamate HDAC inhibitors may shift the biological readout.

Absence of TGF-β-like functional activity in alternative HDAC inhibitors alters pathway crosstalk interpretation.

• [1] Masuoka, Y., et al. (2000). Diheteropeptin, a new substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. I. Production, isolation and biological activities. The Journal of Antibiotics, 53(8), 788-792. View Source
• [2] Masuoka, Y., et al. (2000). Diheteropeptin, a novel substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. II. Physico-chemical properties and structure elucidation. The Journal of Antibiotics, 53(8), 793-798. View Source

Quantitative Differentiation of Diheteropeptin vs. Key HDAC Inhibitors and TGF-β Mimetics

Diheteropeptin's Micromolar Cytostatic Activity vs. Nanomolar HDAC Inhibitors Defines a Unique Potency Window

Diheteropeptin exhibits a moderate cytostatic effect in Mv1Lu cells with an IC₅₀ of 20.3 μM [1]. In stark contrast, the canonical HDAC inhibitor Trichostatin A (TSA) is approximately 6,000-fold more potent in enzymatic assays, with a Ki of 3.4 nM . This vast potency differential is not an academic nuance but a critical factor in experimental design. While TSA is used to achieve near-complete HDAC inhibition and is often associated with widespread transcriptional changes and cytotoxicity, Diheteropeptin's micromolar activity profile allows for the study of subtle, non-cytotoxic modulation of gene expression that more closely mimics the action of endogenous signaling molecules like TGF-β. Procuring Diheteropeptin for studies requiring acute HDAC shutdown would be inappropriate; conversely, using TSA for studying TGF-β-like signaling modulation would overwhelm the system with potent, global HDAC inhibition, masking the specific biological context Diheteropeptin was designed to investigate.

Cytostatic Potency

Reported comparison

IC₅₀ 20.3 μM (Diheteropeptin) vs Ki 3.4 nM (TSA)

Supports context-dependent TGF-β-like signaling study

Mv1Lu mink lung cells; ~6,000-fold potency difference

Evidence Dimension	Cytostatic Potency (IC₅₀)
Target Compound Data	20.3 μM
Comparator Or Baseline	Trichostatin A (TSA) with Ki = 3.4 nM
Quantified Difference	~6,000-fold less potent
Conditions	Mv1Lu mink lung epithelial cell line

Why This Matters

The ~6,000-fold lower potency of Diheteropeptin relative to TSA dictates its use as a tool for studying moderate, context-dependent TGF-β-like signaling modulation, whereas TSA is suited for inducing strong, acute HDAC inhibition and its associated transcriptional consequences.

• [1] Masuoka, Y., et al. (2000). Diheteropeptin, a new substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. I. Production, isolation and biological activities. The Journal of Antibiotics, 53(8), 788-792. View Source

Diheteropeptin's Cyclotetrapeptide Scaffold vs. Alternative Fungal Cyclopeptides: A Critical 1,000-Fold Potency Gap

Diheteropeptin belongs to the class of fungal cyclic tetrapeptide HDAC inhibitors, but its potency is markedly different from close structural analogs. For instance, the cyclic tetrapeptides FR235222 and 1-Alaninechlamydocin demonstrate IC₅₀ values in the low nanomolar range against various HDACs [REFS-1, REFS-2]. FR235222 inhibits human HDACs with an IC₅₀ of 17 nM [1], while 1-Alaninechlamydocin inhibits HDAC with an IC₅₀ of 6.4 nM [2]. Diheteropeptin, with its cytostatic IC₅₀ of 20.3 μM [3], is over 1,000-fold less potent. This dramatic difference, despite a shared cyclotetrapeptide architecture, underscores the critical role of its unique (2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl side chain in modulating target engagement. For researchers, this means Diheteropeptin cannot be substituted with other, more potent fungal cyclopeptides like FR235222 if the goal is to study a low-potency, TGF-β-mimetic effect; doing so would introduce a vastly different potency and likely a different isoform selectivity profile, confounding results.

HDAC Inhibition

Class-level

IC₅₀ 20.3 μM vs FR235222 17 nM, 1-Alaninechlamydocin 6.4 nM

Supports low-potency TGF-β-mimetic research context

Cellular & enzymatic assays; >1,000-fold lower potency

Evidence Dimension	HDAC Inhibition Potency
Target Compound Data	Cytostatic IC₅₀ = 20.3 μM
Comparator Or Baseline	FR235222 (IC₅₀ = 17 nM); 1-Alaninechlamydocin (IC₅₀ = 6.4 nM)
Quantified Difference	>1,000-fold less potent
Conditions	Cellular (Mv1Lu) and enzymatic assays

Why This Matters

The >1,000-fold potency difference between Diheteropeptin and other fungal cyclotetrapeptides dictates that they are not interchangeable; selecting the correct compound is essential for accurately modeling a low-potency, TGF-β-like response versus a high-potency HDAC inhibition.

• [1] Mori, H., et al. (2010). Inhibitory effect of AS1387392 and FR235222 on activity of human HDACs and splenocyte proliferation. The Journal of Antibiotics, 63, 379-381. View Source
• [2] Acetherapeutics. 1-Alaninechlamydocin Datasheet. View Source
• [3] Masuoka, Y., et al. (2000). Diheteropeptin, a new substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. I. Production, isolation and biological activities. The Journal of Antibiotics, 53(8), 788-792. View Source

Dual Functional Signature: Diheteropeptin's TGF-β-Like Activity Is Absent in Other HDAC Inhibitors

A key differentiator for Diheteropeptin is its functional annotation as a TGF-β-like active substance, a property identified through the phenotypic screen used for its discovery [1]. This dual activity (HDAC inhibition + TGF-β-like effect) is not a general feature of HDAC inhibitors. For example, while Trichostatin A (TSA) is a potent HDAC inhibitor (Ki = 3.4 nM) , it is not characterized as a TGF-β mimetic. This distinction is critical for experimental design: a researcher aiming to investigate the intersection of HDAC activity and the TGF-β signaling pathway can use Diheteropeptin as a specific probe that modulates both axes. Substituting Diheteropeptin with a generic HDAC inhibitor would eliminate the TGF-β-mimetic component, potentially leading to different biological outcomes and misinterpretation of pathway interactions.

Functional Profile

Class-level

HDAC inhibitor with TGF-β-like activity

Reported dual activity supports HDAC/TGF-β crosstalk assay design

TSA lacks TGF-β-mimetic component

Evidence Dimension	Functional Activity Profile
Target Compound Data	HDAC inhibitor with TGF-β-like activity
Comparator Or Baseline	Trichostatin A (TSA) as a canonical HDAC inhibitor without TGF-β-like activity
Quantified Difference	Qualitative difference in functional phenotype
Conditions	Phenotypic screening for TGF-β-like activity

Why This Matters

Diheteropeptin's unique dual functional signature (HDAC inhibition + TGF-β-like activity) makes it the only appropriate choice for studies investigating the crosstalk between these two pathways, a context where a generic HDAC inhibitor would provide an incomplete or misleading result.

• [1] Masuoka, Y., et al. (2000). Diheteropeptin, a new substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. I. Production, isolation and biological activities. The Journal of Antibiotics, 53(8), 788-792. View Source

Diheteropeptin's Structure-Activity Relationship: The 2-Amino-8,9-Dihydroxydecanoyl Moiety as a Critical Differentiator

The structure of Diheteropeptin was unequivocally determined to be the cyclotetrapeptide cyclo[2-aminoisobutyryl-(S)-phenylalanyl-(R)-prolyl-(2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl-] [1]. This specific sequence, and particularly the unusual (2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl residue, is a defining feature of its biological activity. Other cyclic tetrapeptide HDAC inhibitors, such as HC-Toxin (cyclo[D-Pro-L-Ala-D-Ala-L-Aeo]) or Apicidin, possess entirely different amino acid compositions and side chains, leading to distinct HDAC isoform selectivity and cellular effects [2]. For example, HC-Toxin has a reported HDAC IC₅₀ of 30 nM [3], yet its structure and biological origin (Helminthosporium carbonum) differ substantially from Diheteropeptin's. For a researcher focused on the specific SAR of fungal cyclopeptides or the functional role of the dihydroxydecanoyl side chain, no other compound can substitute for Diheteropeptin; it is the only commercially available probe with this exact molecular architecture.

Structure Determinant

Class-level

Unique (2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl side chain

Key residue for SAR of fungal cyclotetrapeptide HDAC inhibitors

HC-Toxin: cyclo[D-Pro-L-Ala-D-Ala-L-Aeo]; different selectivity

Evidence Dimension	Molecular Structure
Target Compound Data	cyclo[2-aminoisobutyryl-(S)-phenylalanyl-(R)-prolyl-(2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl-]
Comparator Or Baseline	HC-Toxin: cyclo[D-Pro-L-Ala-D-Ala-L-Aeo]
Quantified Difference	Qualitative difference in peptide sequence and side chain functionality
Conditions	Structural elucidation via NMR and mass spectrometry

Why This Matters

The unique (2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl residue in Diheteropeptin's cyclotetrapeptide backbone is a key structural determinant of its distinct potency and biological profile, making it irreplaceable for SAR studies or investigations focused on the function of this specific chemical moiety.

• [1] Masuoka, Y., et al. (2000). Diheteropeptin, a novel substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. II. Physico-chemical properties and structure elucidation. The Journal of Antibiotics, 53(8), 793-798. View Source
• [2] Adooq. HC-Toxin Datasheet. View Source
• [3] MedChemExpress. HC-Toxin Datasheet. View Source

Defined Applications for Diheteropeptin Based on Its Differentiated Profile

Investigating the Crosstalk Between Epigenetic Regulation and TGF-β Signaling

Diheteropeptin is uniquely suited for studies exploring the functional intersection of histone deacetylase (HDAC) inhibition and the TGF-β signaling pathway. Unlike generic HDAC inhibitors such as Trichostatin A (TSA), Diheteropeptin was discovered based on its TGF-β-like activity [1]. Researchers can use Diheteropeptin to activate TGF-β-responsive reporters or to induce TGF-β-dependent cellular responses (e.g., growth inhibition, differentiation) while simultaneously modulating HDAC activity. This allows for the dissection of whether a particular cellular outcome is a consequence of HDAC inhibition, TGF-β pathway activation, or a synergistic effect of both.

Modeling Moderate, Non-Cytotoxic Epigenetic Modulation in Cell Culture

For experiments requiring a subtle, non-saturating level of HDAC inhibition, Diheteropeptin's micromolar IC₅₀ (20.3 μM) [2] is a key advantage over nanomolar inhibitors like FR235222 or TSA (Ki = 3.4 nM) . The use of potent inhibitors at typical working concentrations (e.g., 100-500 nM) can rapidly induce global histone hyperacetylation and often triggers cytotoxicity or apoptosis. Diheteropeptin can be used to achieve a more moderate, sustained level of HDAC inhibition that avoids acute cellular stress, enabling the study of long-term epigenetic adaptations or the identification of genes that are sensitive to subtle changes in histone acetylation status.

Structure-Activity Relationship (SAR) Studies of Fungal Cyclotetrapeptides

Diheteropeptin serves as an essential reference compound for SAR programs focused on fungal cyclic tetrapeptide HDAC inhibitors. Its unique (2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl side chain [3] is a structural feature not present in other family members like FR235222, HC-Toxin, or 1-Alaninechlamydocin. By comparing the biological activity of Diheteropeptin with these analogs, researchers can map the contribution of this specific side chain to HDAC isoform selectivity, cellular potency, and functional outcomes. This makes Diheteropeptin a valuable procurement for medicinal chemistry labs designing novel HDAC inhibitors with tailored properties.

Functional Genomics Screens for Modulators of TGF-β Responsiveness

In high-throughput or high-content screening campaigns aimed at identifying novel modulators of the TGF-β pathway, Diheteropeptin can be used as a validated, small-molecule positive control with a defined dual mechanism of action [1]. Its activity provides a benchmark for comparing the efficacy and selectivity of new hits. Because its mechanism involves both HDAC inhibition and TGF-β mimicry, it can help to identify hits that may act through epigenetic mechanisms or at different nodes of the TGF-β signaling cascade, thereby deconvoluting complex screening results.

Application

Selection Property

Validation Focus

TGF-β / HDAC crosstalk studies

Dual HDAC inhibition & TGF-β-like activity

Pathway interaction endpoint validation

Moderate HDAC inhibition cell studies

Micromolar cytostatic potency context

Cytostasis and histone acetylation endpoints

Cyclotetrapeptide SAR studies

Reported 2-amino-8,9-dihydroxydecanoyl moiety

Structure-activity comparison with analogs

TGF-β pathway screening control

Defined dual functional profile

Assay-response benchmarking

• [1] Masuoka, Y., et al. (2000). Diheteropeptin, a new substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. I. Production, isolation and biological activities. The Journal of Antibiotics, 53(8), 788-792. View Source
• [2] Masuoka, Y., et al. (2000). Diheteropeptin, a new substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. I. Production, isolation and biological activities. The Journal of Antibiotics, 53(8), 788-792. View Source
• [3] Masuoka, Y., et al. (2000). Diheteropeptin, a novel substance with TGF-beta-like activity, produced by a fungus, Diheterospora chlamydosporia. II. Physico-chemical properties and structure elucidation. The Journal of Antibiotics, 53(8), 793-798. View Source